Z-GMCA

• Molecular Formula: C16H20O9
• Molecular Weight: 356.32 g/mol
• InChI: InChI=1S/C16H20O9/c1-23-9-4-2-8(3-5-12(18)19)10(6-9)24-16-15(22)14(21)13(20)11(7-17)25-16/h2-6,11,13-17,20-22H,7H2,1H3,(H,18,19)/b5-3+/t11-,13-,14+,15-,16-/m1/s1
• InChIKey: FQWZGEBZILOCET-BJGSYIFTSA-N

Z-GMCA Overview & Differentiation

Z-GMCA (CAS: 31564-49-5, Molecular Weight: 356.32 g/mol) is a natural product isolated from Matricaria chamomilla, identified as (E)-3-[4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-enoic acid. Its primary reported bioactivity is inhibition of the enzyme tyrosinase, a critical regulator of melanin biosynthesis, with a reported IC₅₀ of 370 µM and a Ki of 109.9 µM. Z-GMCA is also recognized for its antioxidant and antimicrobial properties in vitro.

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Calibrated automated thrombogram (CAT) reference substrate

Established slow substrate for thrombin generation potential

2

Serine protease activity probe (thrombin, trypsin, uPA, tPA)

Fluorogenic AMC release for kinetic assays and inhibitor screening

3

Defined slow-kinetic profile required for continuous monitoring

Avoids substrate depletion and interference in coagulation cascade studies

Why Z-Gly-Gly-Arg-AMC Is Irreplaceable

Substituting Z-GMCA with a more potent but less specific standard like kojic acid or arbutin may undermine research objectives focused on natural product-derived leads or the investigation of moderate, non-competitive inhibition. Z-GMCA's moderate potency (IC₅₀=370 µM, Ki=109.9 µM) and natural origin provide a distinct profile compared to the potent competitive inhibition of kojic acid (IC₅₀ ~3.7-46.1 µM) [1] or the weak activity of arbutin (IC₅₀ ~58 µM to >1 mM) [2]. Furthermore, while hydroquinone is a potent inhibitor (IC₅₀ ~3-70 µM), its known cytotoxicity and debated safety profile [3] make Z-GMCA a more suitable tool for certain mechanistic studies where avoiding cellular toxicity is paramount.

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Faster substrates (e.g., H-Gly-Gly-Arg-AMC) alter turnover kinetics and may invalidate CAT assay protocols without re-validation

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P2 residue variants (Gly vs. Pro) shift enzyme affinity; Z-Gly-Pro-Arg-AMC cannot replace Z-Gly-Gly-Arg-AMC directly in trypsin-based workflows

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Reported AMC detection wavelengths vary (360/460 vs. 390/480 nm); optimal Ex/Em must be verified for each instrument/buffer system

• [1] PMC. Table 4. Kojic acid IC50 values. (2019). View Source
• [2] PMC. Table 2. Arbutin IC50 values. (2023). View Source
• [3] NCBI. Hydroquinone inhibition of human tyrosinase. (2018). View Source

Z-Gly-Gly-Arg-AMC vs. Key Comparators

Kinetic Comparison with H-Gly-Gly-Arg-AMC

Z-GMCA demonstrates moderate inhibition of tyrosinase. Its potency is lower than kojic acid and hydroquinone, making it useful as a benchmark for moderate, natural product-derived inhibition in comparative studies.

Kinetic comparison

Cross-study comparable

H-Gly-Gly-Arg-AMC shows greatly improved kinetic parameters vs. Cbz-Gly-Gly-Arg-AMC

Establishes Cbz-GGR-AMC as the reference slow substrate; analog design intentionally alters kinetics

Exact values not provided; thrombin and factor Xa in vitro

Evidence Dimension	Tyrosinase Inhibition Potency (IC₅₀)
Target Compound Data	370 µM
Comparator Or Baseline	Kojic acid (13.33-53.32 µg/mL or ~46.1 µM), Hydroquinone (~70 µM)
Quantified Difference	Z-GMCA is approximately 5-8 times less potent than kojic acid, but is derived from a natural source.
Conditions	Enzymatic assays using mushroom tyrosinase. Values from separate studies and product literature.

Why This Matters

This data allows researchers to select Z-GMCA as a specific tool for studying moderate, non-competitive inhibition or as a natural product-derived lead scaffold.

P2 Sequence Impact on Trypsin Affinity

Z-GMCA exhibits in vitro antimicrobial activity against both Gram-positive and Gram-negative bacteria. It shows greater potency against Staphylococcus aureus (MIC = 32 µg/mL) than against Escherichia coli (MIC = 64 µg/mL).

P2 residue specificity

Class-level inference

Z-Gly-Pro-Arg-AMC Km=0.019 mM vs. Z-Phe-Pro-Arg-AMC Km=0.002 mM (9.5-fold difference)

P2 Gly→Pro change substantially alters enzyme affinity; sequence-dependent performance should be expected

Data from trypsin-like protease of A. simplex; direct Z-GGR-AMC data not in source

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	Staphylococcus aureus: 32 µg/mL; Escherichia coli: 64 µg/mL
Comparator Or Baseline	None provided in the source.
Quantified Difference	Not applicable.
Conditions	In vitro antimicrobial susceptibility testing.

Why This Matters

This antimicrobial profile can be valuable for researchers exploring dual-function compounds with both anti-tyrosinase and antimicrobial properties.

AMC Fluorophore Detection Wavelengths

Z-GMCA is isolated from Matricaria chamomilla (chamomile), a plant with a long history of use in traditional medicine. This natural origin differentiates it from purely synthetic tyrosinase inhibitors like many kojic acid derivatives.

Detection wavelengths

Supporting evidence

Ex/Em reported as 390/480 nm (predominant) and 360/460 nm; 30 nm Ex shift

Wavelength maxima are buffer- and instrument-dependent; end-user optimization is required

Verify with specific plate reader and assay conditions

Evidence Dimension	Compound Origin
Target Compound Data	Natural product (Matricaria chamomilla)
Comparator Or Baseline	Synthetic compounds (e.g., many kojic acid derivatives)
Quantified Difference	Qualitative difference in source material.
Conditions	Phytochemical isolation.

Why This Matters

For research programs focused on natural product drug discovery or the study of plant-derived bioactives, Z-GMCA's source provides a distinct advantage over synthetic alternatives.

Z-Gly-Gly-Arg-AMC Applications

Reference Standard for CAT Assays

Use Z-GMCA as a natural product-derived lead compound in assays screening for novel tyrosinase inhibitors. Its moderate potency (IC₅₀=370 µM) provides a useful benchmark against which more potent synthetic or semi-synthetic derivatives can be compared, supporting structure-activity relationship (SAR) studies.

Serine Protease Activity Quantification

Employ Z-GMCA in enzymatic kinetic studies to investigate non-competitive or mixed-type inhibition mechanisms of tyrosinase, in contrast to the well-characterized competitive inhibition of kojic acid. Its natural origin may also allow for the study of plant-derived enzyme modulators.

Thrombin Generation in Whole Blood

Utilize Z-GMCA in formulation research for topical products aiming to combine moderate tyrosinase inhibition (for skin brightening) with antimicrobial properties (MIC 32-64 µg/mL) for product preservation or acne-related benefits.

Application

Selection Property

Validation Focus

CAT assay reference

Slow kinetic profile

Endogenous thrombin potential (ETP) reproducibility

Serine protease activity quantification

Broad recognition (thrombin, trypsin, uPA, tPA)

Enzyme kinetics and inhibitor screening consistency

Whole blood thrombin generation research

Matrix robustness

Fluorescence signal in complex matrices; method transfer review